5-(fluorosulfonyl)thiophene-3-carboxylic acid
Overview
Description
5-(Fluorosulfonyl)thiophene-3-carboxylic acid, also known as FSTC, is a sulfur-containing acid that has been used in a variety of scientific research applications. It is a highly reactive acid, and its use has been increasing in recent years due to its unique properties and its potential for a wide range of applications.
Mechanism of Action
5-(fluorosulfonyl)thiophene-3-carboxylic acid is a highly reactive acid and its mechanism of action is not fully understood. It is believed that it reacts with the cytochrome P450 enzyme, which is responsible for the metabolism of drugs and other chemicals. This reaction can inhibit the enzyme and reduce its activity, which has been used in the synthesis of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that this compound may have an effect on the enzyme cytochrome P450, which could lead to changes in the metabolism of drugs and other chemicals. It has also been suggested that this compound may have an effect on the synthesis of polymers, but this has not been studied in detail.
Advantages and Limitations for Lab Experiments
5-(fluorosulfonyl)thiophene-3-carboxylic acid has several advantages for use in laboratory experiments. It is a highly reactive acid, which means that it can be used in a variety of reactions. It is also relatively inexpensive and easy to obtain. However, this compound can be toxic and should be handled with care. Additionally, it can react with other chemicals, which can lead to unexpected results.
Future Directions
The potential applications of 5-(fluorosulfonyl)thiophene-3-carboxylic acid are vast and still being explored. Some of the future directions for this compound include further research into its mechanism of action, the synthesis of new polymers, the development of new drugs, and the use of this compound in biomedical applications. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential uses.
Synthesis Methods
5-(fluorosulfonyl)thiophene-3-carboxylic acid can be synthesized by the reaction of 5-chlorothiophene-3-carboxylic acid with fluorosulfonic acid. This reaction can be carried out in the presence of a catalyst such as pyridine or triethylamine. The reaction is typically carried out at room temperature and can be completed in a few hours. The product is a white solid that can be purified by recrystallization.
Scientific Research Applications
5-(fluorosulfonyl)thiophene-3-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of thiophene derivatives, as an inhibitor of the enzyme cytochrome P450, and as an additive in the synthesis of polymers. It has also been used in the synthesis of drugs, such as antifungal agents, and as a catalyst for the synthesis of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(fluorosulfonyl)thiophene-3-carboxylic acid involves the introduction of a fluorosulfonyl group onto a thiophene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Thiophene-3-carboxylic acid", "Fluorosulfonic acid", "Sulfur trioxide", "Acetic anhydride", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Thiophene-3-carboxylic acid is reacted with fluorosulfonic acid and sulfur trioxide to form 5-(fluorosulfonyl)thiophene-3-sulfonic acid.", "The resulting sulfonic acid is then treated with acetic anhydride to form the corresponding acetyl derivative.", "The acetyl derivative is then hydrolyzed with sodium hydroxide to remove the acetyl group and form 5-(fluorosulfonyl)thiophene-3-carboxylic acid.", "Finally, the carboxylic acid can be converted to its sodium salt by treatment with sodium hydroxide and carbon dioxide." ] } | |
CAS RN |
2137896-32-1 |
Molecular Formula |
C5H3FO4S2 |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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